BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Methyl 2-(2-
aminophenyl)acetate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl 2-(2-aminophenyl)acetate

Cat. No.: B1310229

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-(2-aminophenyl)acetate,
a key organic intermediate. It covers its chemical and physical properties, safety information,
and detailed experimental protocols for its synthesis. This document is intended for use by
professionals in research and drug development.

Chemical and Physical Properties

Methyl 2-(2-aminophenyl)acetate is an aromatic compound containing both an amine and a
methyl ester functional group. These features make it a versatile building block in organic
synthesis, particularly in the preparation of various pharmaceutical compounds and other
complex molecules.[1]

Table 1: Physical and Chemical Properties of Methyl 2-(2-aminophenyl)acetate
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Property Value Source(s)
CAS Number 35613-44-6 [2]

Molecular Formula CoH11NO:2 [2]

Molecular Weight 165.19 g/mol [2]

Physical Form Liquid or solid Sigma-Aldrich
Boiling Point (Predicted) 2775+ 15.0°C ChemBK
Density (Predicted) 1.143 + 0.06 g/cm?3 ChemBK

pKa (Predicted) 3.39+£0.10 ChemBK

Inert atmosphere, store in , _
Storage Temperature Sigma-Aldrich
freezer, under -20°C

Safety Data Sheet (SDS) Information

A complete Safety Data Sheet with comprehensive toxicological and ecological data for Methyl
2-(2-aminophenyl)acetate is not readily available in the public domain. The information below
is compiled from various chemical suppliers.

Hazard Identification

Signal Word: Warning

GHS Pictogram:

e GHSO07 (Exclamation Mark)
Hazard Statements:

e H302: Harmful if swallowed.
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.
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o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash hands thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[3]

e P302+P352: IF ON SKIN: Wash with plenty of water and soap.[3]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

Handling and Storage

» Handling: Handle in a well-ventilated place.[5] Keep the container tightly closed.[5] Avoid
contact with skin, eyes, and clothing.[5] Ground/bond container and receiving equipment to
prevent static discharge.[5] Use explosion-proof electrical/ventilating/lighting equipment.[5]
Use only non-sparking tools.[5]

o Storage: Store in a cool, well-ventilated place.[5] Store locked up.[5] Keep away from heat,
sparks, open flames, and other ignition sources.[5]

First-Aid Measures

 |If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or
doctor.[3]
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« If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water.[3]
Wash with plenty of water and soap.[3]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing.[4]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[3]

Table 2: Summary of Safety Information

Category Information

GHS Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

Hazard Statements H302, H315, H319, H335

P261, P264, P270, P271, P280, P301+P310,

Precautionary Statements
P302+P352, P304+P340, P305+P351+P338

Experimental Protocols

Methyl 2-(2-aminophenyl)acetate is a valuable intermediate in the synthesis of more complex
molecules, including active pharmaceutical ingredients (APISs).[6]

Synthesis of Methyl 2-(2-aminophenyl)acetate

A common method for the synthesis of Methyl 2-(2-aminophenyl)acetate is the catalytic
hydrogenation of Methyl 2-(2-nitrophenyl)acetate.

Materials:
e Methyl 2-(2-nitrophenyl)acetate
e Methanol (MeOH)

e 10% Palladium on carbon (Pd/C)
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Hydrogen gas (Hz)

Inert gas (e.g., Nitrogen or Argon)

Filtration apparatus (e.g., Celite® pad)

Rotary evaporator
Procedure:

e In a reaction vessel suitable for hydrogenation, dissolve Methyl 2-(2-nitrophenyl)acetate (1.0
equivalent) in methanol.

o Carefully add 10% Palladium on carbon (typically 5-10 mol%) to the solution.
o Seal the reaction vessel and purge with an inert gas.

 Introduce hydrogen gas into the vessel (this can be done using a hydrogen balloon or a
pressurized hydrogenation system).

« Stir the reaction mixture vigorously at room temperature under a hydrogen atmosphere.

» Monitor the reaction progress by a suitable technique, such as Thin Layer Chromatography
(TLC) or High-Performance Liquid Chromatography (HPLC), until the starting material is
consumed.

e Once the reaction is complete, carefully purge the reaction vessel with an inert gas to
remove excess hydrogen.

« Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst.

o Wash the filter cake with a small amount of methanol to ensure complete recovery of the
product.

o Combine the filtrate and the washings, and concentrate under reduced pressure using a
rotary evaporator to remove the methanol.
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e The resulting residue is the crude Methyl 2-(2-aminophenyl)acetate, which can be further
purified if necessary.

Purification (Optional):

» Further purification can be achieved by column chromatography on silica gel, typically using
a solvent system such as a mixture of ethyl acetate and hexanes.

Characterization:

e The structure and purity of the final product should be confirmed by analytical techniques
such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Final Product

Ch: te i
»Gﬁethyl 2—(27amlnopheny\)acetate}——»[ ?»W’ﬁé;“ﬂ

S ] Filtration through Celite®

Hydrogenation
(Hz, 10% Pd/C, MeOH)
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Caption: Synthesis workflow for Methyl 2-(2-aminophenyl)acetate.

Biological Activity and Applications

While often cited for its potential antiviral and antitumor properties, specific studies detailing the
mechanism of action or signaling pathways of Methyl 2-(2-aminophenyl)acetate are not
extensively available in the public literature. Its primary role appears to be as a crucial
intermediate in the synthesis of more complex, biologically active molecules.

Derivatives of structurally similar compounds, such as 2-(4-aminophenyl)benzothiazoles, have

been investigated for their anticancer activities.[7] For instance, some of these derivatives have
been shown to have considerable anticancer activity against various cancer cell lines.[7] Other

studies on aminophenol derivatives have explored their antiviral properties.[1] However, it is
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important to note that these studies do not directly investigate Methyl 2-(2-
aminophenyl)acetate itself.

The presence of a primary aromatic amine and a methyl ester makes this compound a versatile
scaffold for creating libraries of compounds for drug discovery. The amine can be readily
acylated, alkylated, or used in the formation of heterocycles, while the ester can be hydrolyzed
to the corresponding carboxylic acid or converted to an amide.

Given the lack of specific data on its biological signaling pathways, a diagrammatic
representation is not provided to avoid speculation. Researchers are encouraged to use this
compound as a starting material for the synthesis of novel derivatives and to perform biological
evaluations to explore its potential therapeutic applications.
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Caption: Reactivity and role of Methyl 2-(2-aminophenyl)acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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